Cas no 920466-16-6 (N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 920466-16-6
• MF: C₁₇H₁₇N₅O₄S
• MW: 387.412981748581
• CID: 6089935
• PubChem ID: 18565841
• Update Time: 2025-05-30

N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• 1,4-Benzodioxin-6-sulfonamide, 2,3-dihydro-N-[[1-(4-methylphenyl)-1H-tetrazol-5-yl]methyl]-
• N-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• 920466-16-6
• AKOS024625876
• N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide
• N-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• F2071-0113

• Inchi： 1S/C17H17N5O4S/c1-12-2-4-13(5-3-12)22-17(19-20-21-22)11-18-27(23,24)14-6-7-15-16(10-14)26-9-8-25-15/h2-7,10,18H,8-9,11H2,1H3
• InChI Key： RKIXSHPIYJNVFG-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NCC3N(C4=CC=C(C)C=C4)N=NN=3)(=O)=O)C=C2OCC1

Computed Properties

• Exact Mass: 387.10012521g/mol
• Monoisotopic Mass: 387.10012521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 609.6±65.0 °C(Predicted)
• pka: 8.46±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Professional Introduction to N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 920466-16-6)

N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, identified by its CAS number 920466-16-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives that have garnered attention due to their potential biological activities and structural complexity. The molecular structure incorporates several key functional groups, including a tetrazole ring and a sulfonamide moiety, which are known to contribute to the pharmacological properties of the compound.

The< strong>1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl substituent in the molecule is particularly noteworthy. The presence of the tetrazole ring enhances the compound's ability to interact with biological targets due to its nitrogen-rich structure and potential for hydrogen bonding. Additionally, the< strong>2,3-dihydro-1,4-benzodioxine-6-sulfonamide core provides a scaffold that can be modified to optimize solubility, bioavailability, and metabolic stability. These features make the compound a promising candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in the development of novel therapeutic agents that target complex biological pathways. The< strong>N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 920466-16-6) has been studied for its potential applications in various therapeutic areas. For instance, preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses and cancer progression. The tetrazole moiety is particularly interesting as it has been shown to modulate the activity of enzymes such as kinases and phosphodiesterases.

The sulfonamide group is another critical feature of this compound. Sulfonamides are well-known for their broad spectrum of biological activities and have been used in the development of antibiotics, diuretics, and anti-inflammatory drugs. The incorporation of a sulfonamide into the< strong>2,3-dihydro-1,4-benzodioxine scaffold may enhance the compound's interactions with biological targets while also improving its pharmacokinetic properties. This combination of structural features makes< strong>N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 920466-16-6) a compelling subject for further research.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more accurately predict the binding affinity and interaction profiles of small molecules with biological targets. These tools have been instrumental in identifying potential lead compounds for drug development. In the case of< strong>N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, computational studies have suggested that it may bind effectively to several key targets relevant to cancer and inflammation. These predictions have guided experimental efforts aimed at optimizing the compound's potency and selectivity.

The synthesis of< strong>N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2,3-dihydro-1，